N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[2-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C19H18FNO5S2/c1-14-4-8-17(9-5-14)28(24,25)21-13-19(18-3-2-12-26-18)27(22,23)16-10-6-15(20)7-11-16/h2-12,19,21H,13H2,1H3
• InChI Key: PAFFLNJBPYJUHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H18FNO5S2
• Molecular Weight: 423.5 g/mol
• CAS No.: 896327-74-5

Description

N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-4-methylbenzenesulfonamide, also known as FSK-805, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Selective Cyclooxygenase-2 Inhibitors

Sulfonamide derivatives have been synthesized and evaluated for their ability to inhibit cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1) enzymes. The introduction of a fluorine atom has shown to preserve COX-2 potency and notably increase COX-1/COX-2 selectivity, leading to the identification of potent, highly selective, and orally active COX-2 inhibitors, which are currently in phase II clinical trials for the treatment of rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Sulfoxidation of Alkenes and Alkynes

Sulfoxides, important functional molecules, can be synthesized through a short-route (one-pot) synthesis by reacting thiols with alkenes or alkynes under mild and metal-free conditions. N-Fluorobenzenesulfonimide (NFSI) is utilized as both a radical initiator and an efficient oxidant for the conversion of sulfides formed in situ to sulfoxides (Zhang et al., 2016).

Investigation of Crystal Structures

The crystal structures of sulfonamides, including those closely related to fluorobenzoyl-arylsulfonamides, have been studied to understand intermolecular interactions, packing patterns, and Hirshfeld surface analyses. These studies provide insights into the physical and chemical properties of sulfonamide compounds (Suchetan et al., 2016).

Fluorophore Complexation for Zinc Detection

The preparation and study of specific fluorophores for Zn2+ detection have been described. These studies involve the synthesis of fluorophore compounds and their application in detecting zinc ions through fluorescence, offering potential use in biological and chemical sensor applications (Coleman et al., 2010).

Synthesis and Characterization of Sulfonamide Molecules

New sulfonamide molecules have been synthesized and characterized, revealing their structure through spectroscopic tools and computational studies. These investigations provide valuable information on the molecular and electronic properties of sulfonamide compounds, contributing to their application in various fields, including pharmaceuticals and materials science (Murthy et al., 2018).